4-(1H-Indol-1-yl)-N,N-dimethylaniline

• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 4-indol-1-yl-N,N-dimethylaniline
• InChI: InChI=1S/C16H16N2/c1-17(2)14-7-9-15(10-8-14)18-12-11-13-5-3-4-6-16(13)18/h3-12H,1-2H3
• InChI Key: IZHSPAAVXMMEBI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N2C=CC3=CC=CC=C32

Description

4-(1H-Indol-1-yl)-N,N-dimethylaniline is a substituted aniline derivative featuring an indole moiety linked via an ethoxy-pentyl chain to a dimethylamino-substituted benzene ring. Its synthesis involves an O-alkylation reaction between intermediate 4 and Grignard reagents under phase-transfer catalysis (TBAF in acetonitrile) . This compound exhibits notable biological activity; for instance, it demonstrated superior antibacterial and antifungal efficacy against Staphylococcus aureus, Escherichia coli, and Candida albicans compared to chloramphenicol, a standard antibiotic . The dimethylamino group and indole system are critical to its pharmacological profile, influencing electronic properties and receptor interactions.

Comparison with Similar Compounds

Antimicrobial Activity

Table 1: Antimicrobial Activity of Selected Indole-Aniline Derivatives

Compound Name	Structure Features	Activity vs. Standards	Reference
4-(1H-Indol-1-yl)-N,N-dimethylaniline	Ethoxy-pentyl linker, dimethylamino	> Chloramphenicol (antibacterial)
4-(4-Methoxyphenyl)-N,N-dimethylaniline	Methoxy substituent on benzene	Moderate activity
4-(1H-Benzoimidazol-2-yl)-N,N-dimethylaniline	Benzoimidazole core	Not reported (NLO focus)

Key Findings :

• The ethoxy-pentyl chain in 4-(1H-Indol-1-yl)-N,N-dimethylaniline enhances membrane permeability, contributing to its potency .
• Methoxy-substituted analogues (e.g., 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline) show reduced activity, suggesting the indole moiety is crucial for antimicrobial efficacy .

Anti-Inflammatory and Analgesic Activity

Table 2: Anti-Inflammatory Activity of Pyrazoline-Indole Derivatives

Compound Name	Substituents	Activity vs. Indomethacin	Reference
4-(3-(2-(4-Methoxyphenyl)-1H-indol-1-yl)-... (4l)	Pyrazoline ring, methoxy, dimethylamino	Comparable to indomethacin
4-(1H-Indol-1-yl)-N,N-dimethylaniline	Ethoxy-pentyl linker	Not tested in this category	—

Key Findings :

• Compound 4l (a pyrazoline-indole hybrid) exhibits anti-inflammatory activity comparable to indomethacin, with reduced ulcerogenicity. The para-methoxy and dimethylamino groups optimize receptor binding .
• Structural hybridization (e.g., pyrazoline + indole) enhances therapeutic indices compared to simpler aniline derivatives.

Table 3: Photophysical Properties of Anthryl and Benzoimidazole Derivatives

Compound Name	Key Features	Application	Reference
4-(9-Anthryl)-N,N-dimethylaniline	Anthracene core, dimethylamino	Solvent-dependent fluorescence
4-(1H-Benzoimidazol-2-yl)-N,N-dimethylaniline	Benzoimidazole, dimethylamino	Nonlinear optical (NLO) materials

Key Findings :

• 4-(9-Anthryl)-N,N-dimethylaniline exhibits solvent-polarity-dependent fluorescence, attributed to intramolecular charge transfer (ICT) between the anthracene and dimethylamino groups .
• Benzoimidazole derivatives show enhanced NLO responses due to electron-donating dimethylamino groups, making them suitable for optoelectronic devices .

Key Findings :

• Grignard reactions and phase-transfer catalysis are effective for introducing alkyl chains in antimicrobial agents .
• Cyclization strategies (e.g., chalcone → pyrazoline) are preferred for anti-inflammatory hybrids .

Structural and Functional Insights

• Electron-Donating Groups: The dimethylamino group enhances electron density, improving ICT (relevant for fluorescence) and biological receptor interactions .
• Linker Flexibility : Ethoxy-pentyl chains improve bioavailability by balancing hydrophobicity and solubility .
• Heterocyclic Hybrids : Incorporation of pyrazoline or benzoimidazole moieties diversifies applications, from therapeutics to materials science .